Benzene-d5-methan-d2-amine(9CI)
Overview
Description
Scientific Research Applications
Catalysis and Chemical Synthesis
Benzene-d5-methan-d2-amine(9CI) has been explored in the field of catalysis and chemical synthesis. For instance, the role of chiral amine auxiliaries in catalyzing reversible hydrogen transfer between alcohols and carbonyl compounds has been investigated, indicating the potential of this compound in asymmetric transformations and novel metal−ligand bifunctional catalysis pathways (Yamakawa, Ito, & Noyori, 2000). Moreover, the interaction of this compound with transition metal complexes has been studied due to their superior activity as catalysts in polymerizations (Yin, Fei, Qian, & Zhang, 2010).
Environmental Applications
In environmental science, the compound has shown promise in applications such as the analysis of trace levels of amines in environmental water. The development of a dual-sensitive probe for the determination of free amines with fluorescence detection and online highly sensitive atmospheric chemical ionization-mass spectrometry identification (APCI-MS) showcases the compound's relevance in environmental monitoring and analysis (You et al., 2010).
Material Science
In material science, Benzene-d5-methan-d2-amine(9CI) is utilized in the preparation and characterization of materials. For example, amine-functionalized glycidyl methacrylate has been investigated for the selective solid-phase extraction of U(VI), demonstrating the compound's potential in the field of material preparation and in applications related to uranium recovery (Sadeek, El-Magied, El-Sayed, & Amine, 2014).
Safety and Hazards
properties
IUPAC Name |
dideuterio-(2,3,4,5,6-pentadeuteriophenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N/c8-6-7-4-2-1-3-5-7/h1-5H,6,8H2/i1D,2D,3D,4D,5D,6D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGQKYBSKWIADBV-XZJKGWKKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])C([2H])([2H])N)[2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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